Cas no 801-37-6 (3-oxopregn-4-ene-21,17-carbolactone)

3-oxopregn-4-ene-21,17-carbolactone structure
801-37-6 structure
Product Name:3-oxopregn-4-ene-21,17-carbolactone
CAS No:801-37-6
MF:C22H30O3
MW:342.471807003021
CID:1800375
PubChem ID:101858
Update Time:2025-04-21

3-oxopregn-4-ene-21,17-carbolactone Chemical and Physical Properties

Names and Identifiers

    • 3-oxopregn-4-ene-21,17-carbolactone
    • (8R,9S,10R,13S,14S,17S)-10,13-dimethyl-1,6,7,8,9,10,11,12,13,14,15,16-dodecahydro-3'H-spiro[cyclopenta[a]phenanthrene-17,2'-furan]-3,5'(2H,4'H)-dione
    • 10,13-dimethyl-1,6,7,8,9,10,11,12,13,14,15,16-dodecahydro-3'H-spiro[cyclopenta[a]phenanthrene-17,2'-furan]-3,5'(2H,4'H)-dione
    • (8R,9S,10R,13S,14S,17S)-10,13-dimethylspiro[2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthrene-17,5'-oxolane]-2',3-dione
    • PD014040
    • DTXSID601185138
    • UWBICEKKOYXZRG-LHZXLZLDSA-N
    • Pregn-4-ene-21-carboxylic acid, 17-hydroxy-3-oxo-, I(3)-lactone
    • 801-37-6
    • EINECS 212-351-9
    • Inchi: 1S/C22H30O3/c1-20-9-5-15(23)13-14(20)3-4-16-17(20)6-10-21(2)18(16)7-11-22(21)12-8-19(24)25-22/h13,16-18H,3-12H2,1-2H3/t16-,17+,18+,20+,21+,22+/m1/s1
    • InChI Key: UWBICEKKOYXZRG-LHZXLZLDSA-N
    • SMILES: O1C(CC[C@@]21CC[C@H]1[C@@H]3CCC4=CC(CC[C@]4(C)[C@H]3CC[C@@]12C)=O)=O

Computed Properties

  • Exact Mass: 342.219
  • Monoisotopic Mass: 342.219
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 0
  • Complexity: 679
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • Density: 1.17
  • Boiling Point: 522.8°C at 760 mmHg
  • Flash Point: 229°C
  • Refractive Index: 1.565
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